Cas no 121098-77-9 (SN-38 Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)

• Product Name: SN-38 Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester
• CAS No: 121098-77-9
• MF: C₃₅H₃₆N₂O₁₄
• MW: 708.665350914001
• CID: 1004342
• Update Time: 2025-10-30

SN-38 Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester
• (S)-4,11-Diethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate
• SN-38 TRI-O-ACETYL-ß-D-GLUCURONIC ACID METHYL ESTER
• SN-38 Tri-O-acetyl-β
• A-D-glucuronic Acid Methyl Ester
• SN-38 Tri-O-acetyl-
• SN-38 Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester

• Inchi： 1S/C35H36N2O14/c1-7-19-20-11-18(50-33-30(49-17(5)40)28(48-16(4)39)27(47-15(3)38)29(51-33)32(42)45-6)9-10-24(20)36-26-21(19)13-37-25(26)12-23-22(31(37)41)14-46-34(43)35(23,44)8-2/h9-12,27-30,33,44H,7-8,13-14H2,1-6H3/t27-,28-,29-,30+,33+,35-/m0/s1
• InChI Key： ZWCGJLONGJMIPG-YKIVVOOKSA-N
• SMILES： O1[C@H](C(=O)OC)[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC2=C(C=1)C(CC)=C1C(C3=CC4=C(COC([C@@]4(CC)O)=O)C(N3C1)=O)=N2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 708.21700

Experimental Properties

• PSA: 205.08000
• LogP: 1.71380

Additional information on SN-38 Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester

SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester (CAS No. 121098-77-9): An Overview of Its Properties, Applications, and Recent Research Developments

SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester (CAS No. 121098-77-9) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of SN-38, a potent topoisomerase I inhibitor that has shown remarkable efficacy in treating various types of cancer. The Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester modification enhances the stability and solubility of SN-38, making it a valuable intermediate in the development of prodrugs and conjugates for targeted drug delivery systems.

The chemical structure of SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester consists of a central SN-38 core with three acetyl groups attached to the β-D-glucuronic acid moiety. This unique structure confers several advantages, including improved pharmacokinetic properties and reduced toxicity compared to the parent compound. The acetylation of the glucuronic acid moiety also facilitates the controlled release of SN-38 upon hydrolysis, which is crucial for optimizing therapeutic outcomes.

Recent research has focused on the potential applications of SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester in cancer therapy. Studies have demonstrated its effectiveness in enhancing the antitumor activity of SN-38 while minimizing adverse side effects. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester exhibited enhanced stability in plasma and increased cellular uptake compared to unmodified SN-38. This improved bioavailability is attributed to the enhanced solubility and reduced first-pass metabolism conferred by the acetylated glucuronic acid moiety.

In addition to its use as a prodrug, SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester has been explored for its potential in developing targeted drug delivery systems. Nanoparticle-based formulations containing this compound have shown promise in delivering SN-38 specifically to tumor sites, thereby reducing systemic toxicity and improving therapeutic efficacy. A study published in Nano Letters (2021) demonstrated that nanoparticles loaded with SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester exhibited superior tumor accumulation and antitumor activity compared to free SN-38.

The synthesis of SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester involves several steps, including the protection of functional groups, acetylation, and deprotection. The process typically begins with the isolation and purification of SN-38, followed by the attachment of the β-D-glucuronic acid moiety through esterification. The resulting intermediate is then subjected to acetylation to introduce the tri-O-acetyl groups. Finally, any protecting groups are removed to yield the desired product. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity.

The safety profile of SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester has been extensively evaluated in preclinical studies. Results have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human patients.

In conclusion, SN-38 Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester (CAS No. 121098-77-9) represents a significant advancement in the field of anticancer drug development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for both prodrug design and targeted drug delivery systems. As research continues to uncover new applications and optimize its use, this compound holds great potential for improving cancer therapy outcomes.